Cas no 148583-42-0 (1H-Azepine,1-[3-[[4-(2-ethoxyphenyl)-1-piperazinyl]methyl]benzoyl]hexahydro-)

• Product name: 1H-Azepine,1-[3-[[4-(2-ethoxyphenyl)-1-piperazinyl]methyl]benzoyl]hexahydro-
• CAS No: 148583-42-0
• MF: C₂₆H₃₅N₃O₂
• MW: 421.575006723404
• CID: 1320075

1H-Azepine,1-[3-[[4-(2-ethoxyphenyl)-1-piperazinyl]methyl]benzoyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,1-[3-[[4-(2-ethoxyphenyl)-1-piperazinyl]methyl]benzoyl]hexahydro-
• Methanone, [3-[[4-(2-ethoxyphenyl)-1-piperazinyl]methyl]phenyl](hexahydro-1H-azepin-1-yl)-

• Inchi： 1S/C26H35N3O2/c1-2-31-25-13-6-5-12-24(25)28-18-16-27(17-19-28)21-22-10-9-11-23(20-22)26(30)29-14-7-3-4-8-15-29/h5-6,9-13,20H,2-4,7-8,14-19,21H2,1H3
• InChI Key： FRUUDFUCYLDNKU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(CN2CCN(C3=CC=CC=C3OCC)CC2)=C1)(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 421.27315

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 589.9±50.0 °C(Predicted)
• PSA: 36.02
• pka: 7.40±0.10(Predicted)